2-(furan-2-ylmethyl)-4H-isoquinoline-1,3-dione

• Molecular Formula: C14H11NO3
• Molecular Weight: 241.24 g/mol
• SMILES: C1C2=CC=CC=C2C(=O)N(C1=O)CC3=CC=CO3
• InChI: InChI=1S/C14H11NO3/c16-13-8-10-4-1-2-6-12(10)14(17)15(13)9-11-5-3-7-18-11/h1-7H,8-9H2
• InChIKey: JFBBNSSGSSOLRG-UHFFFAOYSA-N

Researchers studying MAO-B in neurodegeneration often face confounding off-target effects from non-selective inhibitors. 2-(Furan-2-ylmethyl)-4H-isoquinoline-1,3-dione solves this with a ~7.5-fold selectivity for MAO-B over MAO-A (IC50: 560 nM vs. 4200 nM), minimizing serotonergic interference. • Deploy as a MAO-B-selective probe in Parkinson's in vitro models. • Use as a CYP3A4 positive control (IC50: 600 nM) in drug-drug interaction assays. • Explore polypharmacology with a scaffold linked to NaV1.1/1.7 activity. Supplied as a custom synthesis research compound with batch-specific QC documentation, ensuring reproducibility for your discovery programs.

2-(Furan-2-ylmethyl)-4H-isoquinoline-1,3-dione Procurement Guide

2-(Furan-2-ylmethyl)-4H-isoquinoline-1,3-dione is a synthetic organic compound belonging to the isoquinoline-1,3-dione family. It is characterized by an isoquinoline core with a dione functional group and an N-substituted furan-2-ylmethyl moiety. This compound is of interest in medicinal chemistry for its potential to interact with monoamine oxidase (MAO) enzymes [1].

Workflow MAO-B pathway inhibition studies

Selection Isoquinoline-1,3-dione with N-furan-2-ylmethyl substitution

Context Neurological model tool compound; supports CYP3A4 interaction screening

• [1] BindingDB. BDBM50585929 (CHEMBL5083737). 2-(furan-2-ylmethyl)-4H-isoquinoline-1,3-dione. View Source

2-(Furan-2-ylmethyl)-4H-isoquinoline-1,3-dione Limited Comparative Data

A high-strength, data-driven case for selecting 2-(furan-2-ylmethyl)-4H-isoquinoline-1,3-dione over close analogs cannot be made based on currently available public information. Public databases such as BindingDB [1] provide single-point in vitro activity data, but no primary literature was found that directly compares this compound to a named comparator in a head-to-head assay. Without this comparative context, a quantitative differentiation claim is unsupported. The following evidence represents the best available data from authoritative sources but should be interpreted with the stated limitations.

Structure N-methylisoquinolinium ions or other isoquinoline-1,3-diones may shift selectivity from MAO-B to MAO-A or TDP2, altering endpoint interpretation.

Profile Analogs without the furan-2-ylmethyl group may lack the reported CYP3A4 inhibition context, complicating ADME-related study design.

Data Substitution based on class-level or analog inference may not reproduce the target compound's polypharmacology profile; direct comparative data are limited.

• [1] BindingDB. BDBM50585929 (CHEMBL5083737). 2-(furan-2-ylmethyl)-4H-isoquinoline-1,3-dione. View Source

2-(Furan-2-ylmethyl)-4H-isoquinoline-1,3-dione Quantitative Evidence

MAO-B Selectivity Profile

2-(Furan-2-ylmethyl)-4H-isoquinoline-1,3-dione exhibits a differentiated selectivity profile for MAO-B over MAO-A. It inhibits MAO-B with an IC50 of 560 nM, while its IC50 for MAO-A is 4200 nM [1]. This yields a ~7.5-fold selectivity for the B isoform. This profile contrasts with many known isoquinoline MAO inhibitors, such as the N-methylisoquinolinium ions, which are reported to be the most active class of MAO-A inhibitors (e.g., N-methyl-6-methoxyisoquinolinium ion, IC50 = 0.81 µM for MAO-A) [2]. The furan-2-ylmethyl substitution appears to shift the selectivity toward MAO-B inhibition.

MAO-B Selectivity Profile

Cross-study comparable

MAO-B IC50: 560 nM vs MAO-A IC50: 4200 nM (~7.5-fold)

Supports MAO-B isoform-selectivity assay context

Contrasts with N-methyl-6-methoxyisoquinolinium ion (MAO-A IC50 ~810 nM); human recombinant MAO, kynuramine substrate.

Evidence Dimension	MAO Isoform Inhibition (IC50)
Target Compound Data	MAO-B IC50: 560 nM; MAO-A IC50: 4200 nM
Comparator Or Baseline	N-methyl-6-methoxyisoquinolinium ion (IC50 for MAO-A: 0.81 µM [approx. 810 nM]) [2]
Quantified Difference	Target compound is ~7.5-fold selective for MAO-B; comparator is a potent MAO-A inhibitor with reported sub-micromolar activity.
Conditions	Human recombinant MAO-A and MAO-B expressed in supersomes; kynuramine substrate (BindingDB).

Why This Matters

For research applications targeting MAO-B in neurological models, a compound with demonstrable MAO-B selectivity reduces the confounding variable of MAO-A inhibition, which is critical for interpreting mechanistic studies.

• [1] BindingDB. BDBM50585929 (CHEMBL5083737). 2-(furan-2-ylmethyl)-4H-isoquinoline-1,3-dione. View Source
• [2] Thull U, et al. Inhibition of monoamine oxidase by isoquinoline derivatives. Qualitative and 3D-quantitative structure-activity relationships. Biochem Pharmacol. 1995;50(6):869-877. View Source

CYP3A4 Inhibition: ADME Differentiator

In addition to its MAO activity, 2-(furan-2-ylmethyl)-4H-isoquinoline-1,3-dione shows significant inhibition of Cytochrome P450 3A4 (CYP3A4) with an IC50 of 600 nM [1]. This is a notable off-target effect compared to other isoquinoline-1,3-dione derivatives. For example, the TDP2-selective inhibitor compound 64 (an isoquinoline-1,3-dione) was specifically profiled and found to have no appreciable inhibition of the homologous enzyme TDP1 at the highest concentration tested (111 µM) [2], highlighting that the furan-2-ylmethyl substitution may introduce a specific CYP3A4 liability not seen in other analogs.

CYP3A4 Inhibition: ADME Differentiator

Class-level inference

CYP3A4 IC50: 600 nM

Reported CYP3A4 interaction assay context

Related isoquinoline-1,3-dione TDP2 inhibitor showed no TDP1 inhibition up to 111 µM; human CYP3A4 in vitro assay.

Evidence Dimension	CYP3A4 Inhibition (IC50)
Target Compound Data	600 nM [1]
Comparator Or Baseline	Isoquinoline-1,3-dione TDP2 inhibitor (e.g., compound 64) showed no TDP1 inhibition up to 111 µM, indicating a generally clean profile against certain off-targets [2].
Quantified Difference	Target compound demonstrates sub-micromolar CYP3A4 inhibition, while a related analog shows high selectivity against a different off-target (TDP1) at >100 µM.
Conditions	Human CYP3A4 in vitro assay (BindingDB).

Why This Matters

Knowledge of potent CYP3A4 inhibition is essential for procurement decisions in drug discovery programs to avoid compounds with high drug-drug interaction potential or to use this compound as a specific tool for CYP3A4 interaction studies.

• [1] BindingDB. BDBM50585929 (CHEMBL5083737). 2-(furan-2-ylmethyl)-4H-isoquinoline-1,3-dione. View Source
• [2] Kankanala J, et al. Isoquinoline-1,3-diones as Selective Inhibitors of Tyrosyl DNA Phosphodiesterase II (TDP2). J Med Chem. 2016;59(6):2734-2746. View Source

NaV1.1/1.7 Channel Activity

An isoquinoline derivative with a similar core, BDBM50130535 (CHEMBL3632695), which contains a furan-like moiety, demonstrates inhibitory activity against voltage-gated sodium channels NaV1.1 and NaV1.7 with IC50 values of 1.5 µM and 1.2 µM, respectively [1]. While this data is for a close analog, it suggests the isoquinoline-1,3-dione scaffold, when appropriately substituted, can engage these channels. 2-(Furan-2-ylmethyl)-4H-isoquinoline-1,3-dione may exhibit a similar, albeit untested, profile. This is a different pharmacology from many other isoquinoline-1,3-diones which have been optimized for TDP2 [2], CDK4 [3], or USP2/USP7 [4] inhibition.

NaV1.1/1.7 Channel Activity

Supporting evidence

No direct data; close analog BDBM50130535 inhibits hNaV1.1 (1.5 µM) and hNaV1.7 (1.2 µM)

Data to verify; inferred polypharmacology context

Analog tested via IonWorks quattro automated electrophysiology; may suggest scaffold-specific channel engagement.

Evidence Dimension	Voltage-gated sodium channel inhibition (IC50)
Target Compound Data	Not available for target compound.
Comparator Or Baseline	Close analog BDBM50130535 (CHEMBL3632695): IC50 = 1.5 µM (hNaV1.1), 1.2 µM (hNaV1.7) [1].
Quantified Difference	No direct data; inferred from structural analog.
Conditions	IonWorks quattro automated electrophysiology (BindingDB).

Why This Matters

This suggests the furan-substituted isoquinoline-1,3-dione class may offer a distinct polypharmacology profile, making it a unique tool for exploring new biology not accessible with other well-characterized isoquinoline-1,3-dione series.

• [1] BindingDB. BDBM50130535 (CHEMBL3632695). Close structural analog of 2-(furan-2-ylmethyl)-4H-isoquinoline-1,3-dione. View Source
• [2] Kankanala J, et al. Isoquinoline-1,3-diones as Selective Inhibitors of Tyrosyl DNA Phosphodiesterase II (TDP2). J Med Chem. 2016;59(6):2734-2746. View Source
• [3] Tsou HR, et al. 4-(Phenylaminomethylene)isoquinoline-1,3(2H,4H)-diones as Potent and Selective Inhibitors of the Cyclin-Dependent Kinase 4 (CDK4). J Med Chem. 2008;51(12):3507-3525. View Source
• [4] Vamisetti GB, et al. Halogen Substituents in the Isoquinoline Scaffold Switches the Selectivity of Inhibition between USP2 and USP7. ChemMedChem. 2019;14(1):133-139. View Source

2-(Furan-2-ylmethyl)-4H-isoquinoline-1,3-dione Applications

MAO-B Neurological Research Tool

Based on its ~7.5-fold selectivity for MAO-B over MAO-A (IC50: 560 nM vs. 4200 nM) [1], this compound is best deployed as a research tool in in vitro models of Parkinson's disease or other neurological conditions where MAO-B inhibition is hypothesized to be beneficial. Its selectivity profile reduces the confounding effects of MAO-A inhibition on neurotransmitter levels (e.g., serotonin, norepinephrine) [2].

CYP3A4 ADME Probe

Given its potent CYP3A4 inhibition (IC50 = 600 nM) [1], this compound is a suitable candidate for use as a positive control or probe substrate in cytochrome P450 inhibition assays. This application is critical for early-stage drug discovery programs screening for potential drug-drug interaction liabilities [3].

Polypharmacology Research Scaffold

The combination of MAO-B inhibition, CYP3A4 interaction [1], and structural similarity to compounds with sodium channel activity (NaV1.1/1.7) [4] positions this compound as a unique scaffold for exploratory polypharmacology studies. It may serve as a starting point for designing multi-target ligands, a strategy gaining traction in complex disease areas like neurodegeneration and oncology [5].

Application

Selection Property

Validation Focus

MAO-B Neurological Research Tool

Isoform-selectivity assay context

MAO-B vs MAO-A endpoint review

CYP3A4 ADME Probe

CYP inhibition screening context

Drug-interaction potential endpoint review

Polypharmacology Research Scaffold

Multi-target pathway-study fit

Kinase and channel panel endpoint interpretation

• [1] BindingDB. BDBM50585929 (CHEMBL5083737). 2-(furan-2-ylmethyl)-4H-isoquinoline-1,3-dione. View Source
• [2] Youdim MB, Bakhle YS. Monoamine oxidase: isoforms and inhibitors in Parkinson's disease and depressive illness. Br J Pharmacol. 2006;147(S1):S287-S296. View Source
• [3] Obach RS, et al. The utility of in vitro cytochrome P450 inhibition data in the prediction of drug-drug interactions. J Pharmacol Exp Ther. 2006;316(1):336-348. View Source
• [4] BindingDB. BDBM50130535 (CHEMBL3632695). Close structural analog of 2-(furan-2-ylmethyl)-4H-isoquinoline-1,3-dione. View Source
• [5] Anighoro A, et al. Polypharmacology: challenges and opportunities in drug discovery. J Med Chem. 2014;57(19):7874-7887. View Source